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Compound of Interest

Compound Name: 2,5-Dimethylnonane

Cat. No.: B101607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermophysical properties

of 2,5-Dimethylnonane (CAS Registry Number: 17302-27-1). This branched alkane, with the

chemical formula C₁₁H₂₄ and a molecular weight of 156.31 g/mol , is a subject of interest in

various research and industrial applications, including its potential use as a solvent or

component in complex fluid mixtures.[1][2][3][4][5] Understanding its physical behavior is

crucial for process design, modeling, and safety assessments.

Core Thermophysical Data
The following tables summarize the essential thermophysical data for 2,5-Dimethylnonane.

The data has been compiled from critically evaluated sources and provides a basis for a wide

range of scientific and engineering calculations.
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Property Value Source

Molecular Formula C₁₁H₂₄ [1][3][4][5][6][7]

Molecular Weight 156.31 g/mol [2][3][6]

CAS Registry Number 17302-27-1 [1][4][5][7][8]

IUPAC Name 2,5-dimethylnonane [3]

Temperature-Dependent Properties
The thermophysical properties of 2,5-Dimethylnonane exhibit significant variation with

temperature. The data presented below is sourced from the NIST/TRC Web Thermo Tables,

which provides critically evaluated data.[9]

Table 1: Density of Liquid 2,5-Dimethylnonane[9]

Temperature (K) Density (g/cm³)

293.15 0.741

298.15 0.737

313.15 0.725

333.15 0.709

353.15 0.693

373.15 0.676

Table 2: Viscosity of Liquid 2,5-Dimethylnonane[9]
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Temperature (K) Viscosity (mPa·s)

293.15 1.05

298.15 0.95

313.15 0.74

333.15 0.55

353.15 0.43

373.15 0.34

Table 3: Thermal Conductivity of Liquid 2,5-Dimethylnonane[9]

Temperature (K) Thermal Conductivity (W/m·K)

293.15 0.122

298.15 0.121

313.15 0.117

333.15 0.112

353.15 0.107

373.15 0.102

Table 4: Isobaric Heat Capacity of Liquid 2,5-Dimethylnonane at 0.1 MPa[9]
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Temperature (K) Heat Capacity (J/mol·K)

290 338.1

300 345.5

320 360.8

340 376.5

360 392.5

380 408.8

Experimental Protocols for Thermophysical
Property Determination
The accurate determination of thermophysical properties relies on precise experimental

methodologies. Below are detailed protocols for the key experiments cited in the context of

alkanes.

Density Measurement: Vibrating Tube Densitometry
A common and highly accurate method for determining the density of liquids is the vibrating

tube densimeter.

Methodology:

Principle: The principle is based on measuring the change in the resonant frequency of a U-

shaped tube when it is filled with the sample liquid. This frequency is directly related to the

mass, and therefore the density, of the liquid in the tube.

Apparatus: A digital vibrating tube densimeter, a temperature-controlled bath, and a syringe

for sample injection.

Procedure:

Calibrate the instrument using two reference fluids of known density, typically dry air and

deionized water.
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Inject a small, bubble-free sample of 2,5-Dimethylnonane into the U-tube.

Allow the sample to thermally equilibrate to the desired temperature, controlled by the

circulating bath.

The instrument measures the oscillation period of the tube, from which the density is

calculated automatically.

Measurements are repeated at various temperatures to establish the temperature-density

relationship.

Viscosity Measurement: Rotational Viscometry
Rotational viscometers are versatile instruments for measuring the dynamic viscosity of liquids.

Methodology:

Principle: A spindle is rotated at a constant angular velocity within the sample fluid. The

torque required to maintain this constant rotation is measured, which is proportional to the

fluid's viscosity.

Apparatus: A rotational viscometer with a set of spindles, a temperature-controlled sample

cell, and a calibration standard.

Procedure:

Select an appropriate spindle and rotational speed based on the expected viscosity of 2,5-
Dimethylnonane.

Calibrate the viscometer using a certified viscosity standard.

Place a known volume of the sample into the temperature-controlled cell and allow it to

reach thermal equilibrium.

Immerse the rotating spindle into the sample to the specified depth.

Start the motor and allow the reading to stabilize. The instrument will display the dynamic

viscosity.
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Perform measurements across a range of temperatures to determine the viscosity-

temperature profile.

Thermal Conductivity Measurement: Transient Hot-Wire
Method
The transient hot-wire method is a widely used technique for measuring the thermal

conductivity of fluids.

Methodology:

Principle: A thin platinum wire immersed in the liquid is heated by a step-wise voltage pulse.

The rate at which the wire's temperature increases over a short period is measured. This

temperature rise is related to the thermal conductivity of the surrounding fluid.

Apparatus: A transient hot-wire apparatus, including a measurement cell, a thin platinum

wire, a Wheatstone bridge for resistance (and thus temperature) measurement, and a

programmable power source.

Procedure:

The sample of 2,5-Dimethylnonane is placed in the measurement cell, ensuring the hot

wire is fully submerged.

The sample is brought to the desired measurement temperature and allowed to become

quiescent to minimize convection.

A short duration (typically 1 second) heating pulse is applied to the wire.

The change in the wire's resistance is recorded as a function of time.

The thermal conductivity is calculated from the slope of the temperature rise versus the

logarithm of time, based on the theory of transient heat conduction from a line source.

Heat Capacity Measurement: Differential Scanning
Calorimetry (DSC)
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Differential Scanning Calorimetry is a powerful technique for determining the heat capacity of

materials.

Methodology:

Principle: The instrument measures the difference in heat flow required to increase the

temperature of a sample and a reference pan at the same rate. This difference is

proportional to the sample's heat capacity.

Apparatus: A differential scanning calorimeter, hermetically sealed sample pans, and a

sapphire standard for calibration.

Procedure:

Perform a baseline run with two empty sample pans to establish the instrument's heat flow

characteristics.

Calibrate the instrument using a sapphire standard of known heat capacity.

A precisely weighed sample of 2,5-Dimethylnonane is hermetically sealed in a sample

pan.

The sample and an empty reference pan are placed in the DSC cell.

The sample is heated at a constant rate over the desired temperature range.

The heat flow to the sample is measured and compared to the baseline and sapphire runs

to calculate the specific heat capacity as a function of temperature.

Workflow for Thermophysical Property
Determination
The following diagram illustrates a typical workflow for the experimental determination and

analysis of the thermophysical properties of a liquid such as 2,5-Dimethylnonane.
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Caption: Workflow for the experimental determination of thermophysical properties.
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This guide provides a foundational understanding of the thermophysical properties of 2,5-
Dimethylnonane, essential for its application in research and development. The provided data

and experimental outlines serve as a valuable resource for professionals requiring accurate

physical property information for modeling, process design, and scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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